Monoacetyl bisacodyl

Description

Monoacetyl bisacodyl is an impurity related to bisacodyl . Bisacodyl, known by brand names such as Dulcolax and Correctol, is a stimulant laxative used for the short-term treatment of constipation and to cleanse the bowels before medical procedures . It functions by increasing intestinal activity to induce bowel movements . Chemically, bisacodyl is identified as 4,4′-(2-pyridylmethylene)-bisphenol diacetate .

Monoacetyl bisacodyl is generated during the preparation of bisacodyl when bisacodyl powder is dissolved in 0.1 M HCl and left at room temperature for 24 hours, after which the solution is neutralized . Structurally similar to bisacodyl, desacetyl bisacodyl is another related compound . Bisacodyl is deacetylated to its active form, bis-(p-hydroxyphenyl)-pyridyl-2-methane (BHPM), by an intestinal deacetylase . BHPM stimulates parasympathetic nerves in the colon, enhancing motility and secretions .

• CAS No.: 72901-16-7
• Product Name: Monoacetyl bisacodyl
• Molecular Formula: C20H17NO3
• Molecular Weight: 319.4 g/mol
• IUPAC Name: [4-[(4-hydroxyphenyl)-pyridin-2-ylmethyl]phenyl] acetate
• Standard InChI: InChI=1S/C20H17NO3/c1-14(22)24-18-11-7-16(8-12-18)20(19-4-2-3-13-21-19)15-5-9-17(23)10-6-15/h2-13,20,23H,1H3
• Standard InChIKey: IGNJZSFTZVUILA-UHFFFAOYSA-N
• SMILES: CC(=O)OC1=CC=C(C=C1)C(C2=CC=C(C=C2)O)C3=CC=CC=N3
• Canonical SMILES: CC(=O)OC1=CC=C(C=C1)C(C2=CC=C(C=C2)O)C3=CC=CC=N3
• Purity: > 95%
• Synonyms: 4-[(4-Hydroxyphenyl)(pyridin-2-yl)methyl]phenyl acetate; 4-[[4-(Acetyloxy)phenyl]-2-pyridinylmethyl]phenol; Desacetyl Bisacodyl; USP Bisacodyl Related Compound C
• PubChem Compound: 13476758
• Last Modified: Aug 15 2023